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6’-Guanidinonaltrindole Ditrifluoroacetate 6’-Guanidinonaltrindole Ditrifluoroacetate
Brand Name: Vulcanchem
CAS No.: 350800-03-2
VCID: VC0122446
InChI: InChI=1S/C27H29N5O3.2C2HF3O2/c28-25(29)30-15-4-5-16-17-11-27(34)20-9-14-3-6-19(33)23-21(14)26(27,7-8-32(20)12-13-1-2-13)24(35-23)22(17)31-18(16)10-15;2*3-2(4,5)1(6)7/h3-6,10,13,20,24,31,33-34H,1-2,7-9,11-12H2,(H4,28,29,30);2*(H,6,7)/t20-,24+,26+,27-;;/m1../s1
SMILES: C1CC1CN2CCC34C5C6=C(CC3(C2CC7=C4C(=C(C=C7)O)O5)O)C8=C(N6)C=C(C=C8)N=C(N)N.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
Molecular Formula: C31H31F6N5O7
Molecular Weight: 699.607

6’-Guanidinonaltrindole Ditrifluoroacetate

CAS No.: 350800-03-2

Reference Standards

VCID: VC0122446

Molecular Formula: C31H31F6N5O7

Molecular Weight: 699.607

6’-Guanidinonaltrindole Ditrifluoroacetate - 350800-03-2

CAS No. 350800-03-2
Product Name 6’-Guanidinonaltrindole Ditrifluoroacetate
Molecular Formula C31H31F6N5O7
Molecular Weight 699.607
IUPAC Name 2-[(1S,2S,13R,21R)-22-(cyclopropylmethyl)-2,16-dihydroxy-14-oxa-11,22-diazaheptacyclo[13.9.1.01,13.02,21.04,12.05,10.019,25]pentacosa-4(12),5(10),6,8,15,17,19(25)-heptaen-8-yl]guanidine;2,2,2-trifluoroacetic acid
Standard InChI InChI=1S/C27H29N5O3.2C2HF3O2/c28-25(29)30-15-4-5-16-17-11-27(34)20-9-14-3-6-19(33)23-21(14)26(27,7-8-32(20)12-13-1-2-13)24(35-23)22(17)31-18(16)10-15;2*3-2(4,5)1(6)7/h3-6,10,13,20,24,31,33-34H,1-2,7-9,11-12H2,(H4,28,29,30);2*(H,6,7)/t20-,24+,26+,27-;;/m1../s1
Standard InChIKey OLNPCNFQFSLIQZ-AWCPWCJTSA-N
SMILES C1CC1CN2CCC34C5C6=C(CC3(C2CC7=C4C(=C(C=C7)O)O5)O)C8=C(N6)C=C(C=C8)N=C(N)N.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
Synonyms [(4bS,8R,8aS,14bR)-7-(cyclopropylmethyl)-5,6,7,8,8a,9,14,14b-octahydro-1,8a-dihydroxy-4,8-methanobenzofuro[2,3-a]pyrido[4,3-b]carbazol-12-yl]-guanidine Bis(trifluoroacetate)
PubChem Compound 131698532
Last Modified Nov 11 2021
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